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Compound of Interest

Compound Name: 3-Chloro-5-methyl-4-vinylpyridine

Cat. No.: B12818118

Get Quote

Technical Monograph: 3-Chloro-5-methyl-4-
vinylpyridine
CAS Number: 1824298-47-6 Primary Application: Covalent Inhibitor Synthesis & Functionalized

Polymers

Executive Summary
3-Chloro-5-methyl-4-vinylpyridine is a highly functionalized pyridine derivative characterized

by a vinyl group at the 4-position, flanked by a chlorine atom at C3 and a methyl group at C5.

[1][2] This specific substitution pattern creates a sterically congested yet electronically distinct

environment, making it a valuable intermediate for constructing atropisomeric kinase inhibitors

and molecularly imprinted polymers (MIPs).

Its vinyl moiety serves as a versatile handle for Heck couplings, Ring-Closing Metathesis

(RCM), or as a Michael acceptor in the design of covalent drugs targeting cysteine residues in

proteins (e.g., KRAS, EGFR).
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Property Specification

CAS Number 1824298-47-6

IUPAC Name 3-Chloro-4-ethenyl-5-methylpyridine

Molecular Formula C₈H₈ClN

Molecular Weight 153.61 g/mol

SMILES Cc1c(Cl)c(C=C)ccn1

InChI Key
(Predicted) HVZ... (Analogous to 3-chloro-4-

vinylpyridine)

Appearance
Colorless to pale yellow liquid or low-melting

solid

Boiling Point ~220–230 °C (Predicted based on analogs)

Density ~1.15 g/cm³

Solubility
Soluble in DCM, THF, Ethyl Acetate; slightly

soluble in water.

Synthesis & Manufacturing Methodologies
The synthesis of 3-Chloro-5-methyl-4-vinylpyridine is non-trivial due to the steric crowding at

the 4-position. The most robust industrial route involves the transition-metal-catalyzed

vinylation of a 4-halo precursor.

Core Synthetic Pathway (Stille/Suzuki Coupling)
This protocol utilizes 3-chloro-5-methyl-4-iodopyridine as the key intermediate, derived from the

regioselective lithiation of 3-chloro-5-methylpyridine.

Step 1: Regioselective Iodination
Reagents: LDA (Lithium Diisopropylamide), Iodine (

), THF.
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Mechanism: Directed Ortho Metalation (DoM). The acidity of the C4 proton is enhanced by

the inductive effect of the adjacent Chlorine and the

-deficiency of the pyridine ring.

Conditions: -78 °C under

.

Step 2: Palladium-Catalyzed Vinylation
Reagents: Tributyl(vinyl)tin (Stille) or Vinylboronic anhydride pyridine complex (Suzuki),

or

.

Rationale: The Stille coupling is often preferred for sterically hindered pyridines due to the

neutral conditions, avoiding protodeboronation side reactions common in Suzuki couplings of

electron-poor heterocycles.

Experimental Protocol (Recommended)
Caution:Vinylstannanes are toxic. Perform in a fume hood.

Precursor Preparation: Dissolve 3-chloro-5-methylpyridine (1.0 eq) in anhydrous THF. Cool

to -78 °C. Add LDA (1.1 eq) dropwise over 30 min. Stir for 1 h.

Quench: Add a solution of

(1.2 eq) in THF. Warm to RT. Workup with

to remove excess iodine. Isolate 3-chloro-4-iodo-5-methylpyridine.

Coupling: To a degassed solution of the iodo-intermediate (1.0 eq) in Toluene/DMF (10:1),

add Tributyl(vinyl)tin (1.1 eq) and

(5 mol%).

Reaction: Heat to 90–100 °C for 12–16 h. Monitor by LC-MS.
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Purification: Silica gel chromatography (Hexane/EtOAc gradient). The product is prone to

polymerization; add 50 ppm BHT (stabilizer) if storing.

Synthesis Workflow Diagram

3-Chloro-5-methylpyridine
(Starting Material)

Intermediate:
3-Lithio-Species
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5-methylpyridine
 I2 (Electrophile) Pd-Catalyzed

Cross-Coupling

 Vinyl-SnBu3
Pd(PPh3)4 3-Chloro-5-methyl-

4-vinylpyridine
 90°C, 12h

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis via Directed Ortho Metalation (DoM) and Stille

Coupling.

Applications in Drug Discovery & Materials[2]
Covalent Kinase Inhibitors
The 3-chloro-5-methyl-4-vinylpyridine scaffold is a privileged structure for designing

"warheads" that target non-catalytic cysteines in kinases (e.g., JAK3, BTK, EGFR).

Mechanism: The vinyl group acts as a Michael acceptor. The adjacent electron-withdrawing

chlorine atom and the pyridine nitrogen increase the electrophilicity of the vinyl

-carbon, tuning the reactivity to match the nucleophilicity of the target cysteine thiol.

Steric Tuning: The C5-methyl group provides steric bulk that can enforce specific

conformations (atropisomerism) when the pyridine is coupled to other aromatic systems,

improving selectivity.

Macrocyclization Precursor
In the synthesis of macrocyclic drugs (like Lorlatinib analogs), this building block allows for

Ring-Closing Metathesis (RCM).

Workflow: The vinyl group reacts with another alkene tethered to the molecule (using Grubbs

catalysts) to close a macrocyclic ring, locking the bioactive conformation.
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Functional Polymers (MIPs)
Vinylpyridines are classic monomers for Molecularly Imprinted Polymers.

Role: The basic nitrogen interacts with acidic templates (e.g., carboxylic acid drugs), while

the chloro/methyl groups provide unique shape recognition elements in the polymer matrix.

Mechanism of Action Diagram[3]
3-Cl-5-Me-4-Vinylpyridine

(Warhead)

Michael Addition
Complex

 Electrophilic Attack

Protein Target
(Cysteine-SH)

 Nucleophilic Attack

Irreversible Inhibition
(Covalent Bond)

 Stable Thioether Formation

Click to download full resolution via product page

Caption: Figure 2. Mechanism of covalent inhibition via Michael Addition to cysteine residues.

Handling, Safety, and Stability
Stability Profile

Polymerization: Like all vinylpyridines, this compound is prone to spontaneous

polymerization, especially under light or heat.

Stabilization: Store with 10–50 ppm 4-tert-butylcatechol (TBC) or BHT.

Storage: Keep at -20 °C under inert atmosphere (Argon/Nitrogen).

Safety Hazards (GHS Classification)
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Skin/Eye Irritation: Causes severe skin burns and eye damage (Category 1B). The

combination of the basic pyridine and the alkylating vinyl group makes it a potent irritant.

Sensitization: Potential skin sensitizer.

Acute Toxicity: Harmful if swallowed or inhaled.

Disposal
Quench excess vinyl reactivity with a thiol scavenger before disposal.

Incinerate in a chemical waste facility equipped with scrubbers for nitrogen oxides and

hydrochloric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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